Cas no 89694-28-0 (4-Amino-3-sulfamoylbenzoic acid)

4-Amino-3-sulfamoylbenzoic acid is a sulfonamide derivative with a benzoic acid core, exhibiting versatile applications in pharmaceutical and chemical synthesis. Its structure combines an amino group and a sulfamoyl moiety, making it a valuable intermediate for designing bioactive compounds, particularly in the development of diuretics and carbonic anhydrase inhibitors. The compound's high purity and stability ensure consistent performance in research and industrial processes. Its dual functional groups allow for further derivatization, enabling tailored modifications for specific applications. Suitable for use under controlled laboratory conditions, it adheres to stringent quality standards, ensuring reliability in synthetic pathways and drug discovery efforts.
4-Amino-3-sulfamoylbenzoic acid structure
89694-28-0 structure
Product Name:4-Amino-3-sulfamoylbenzoic acid
CAS No:89694-28-0
MF:C7H8N2O4S
MW:216.214420318604
CID:712233
PubChem ID:11401653
Update Time:2025-06-07

4-Amino-3-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-sulfamoylbenzoic acid
    • 4-AMINO-3-SULFAMOYL-BENZOIC ACID
    • Benzoic acid,4-amino-3-(aminosulfonyl)-
    • 4-Amino-3-sulfamoyl-benzoesaeure
    • Benzoic acid,4-amino-3-(aminosulfonyl)
    • 4-Amino-3-sulfamoylbenzoicacid
    • GS0976
    • SB78802
    • DTXSID90464738
    • 89694-28-0
    • AC-18630
    • AKOS015964048
    • HZOMHQLECOWBSX-UHFFFAOYSA-N
    • SCHEMBL6554659
    • DB-349117
    • 4-Amino-3-sulfamoyl-benzoicacid
    • Inchi： 1S/C7H8N2O4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,8H2,(H,10,11)(H2,9,12,13)
    • InChI Key： HZOMHQLECOWBSX-UHFFFAOYSA-N
    • SMILES： S(C1C=C(C(=O)O)C=CC=1N)(N)(=O)=O

Computed Properties

  • Exact Mass: 216.02000
  • Monoisotopic Mass: 216.02047791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.1
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.623
  • Boiling Point: 539°C at 760 mmHg
  • Flash Point: 279.8°C
  • Refractive Index: 1.658
  • PSA: 131.86000
  • LogP: 1.97670

4-Amino-3-sulfamoylbenzoic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Amino-3-sulfamoylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4-Amino-3-sulfamoylbenzoic acid
 89694-28-0 95%
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 $1450.00 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1804171-1g
4-Amino-3-sulfamoylbenzoic acid
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